4-(4-Ethynylphenyl)-5-methyl-2-[5-[2-(trifluoromethyl)phenyl]furan-2-yl]-1H-imidazole

• IUPAC Name: 4-(4-ethynylphenyl)-5-methyl-2-[5-[2-(trifluoromethyl)phenyl]furan-2-yl]-1H-imidazole
• InChI: InChI=1S/C23H15F3N2O/c1-3-15-8-10-16(11-9-15)21-14(2)27-22(28-21)20-13-12-19(29-20)17-6-4-5-7-18(17)23(24,25)26/h1,4-13H,2H3,(H,27,28)
• InChI Key: IVXYCLZMTKGLLU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N1)C2=CC=C(O2)C3=CC=CC=C3C(F)(F)F)C4=CC=C(C=C4)C#C
• Molecular Formula: C23H15F3N2O
• Molecular Weight: 392.4 g/mol

Description

Molecular Structure Analysis

This involves determining the arrangement of atoms in the molecule and the type of bonds between them. Techniques like X-ray crystallography, NMR spectroscopy, and computational chemistry are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes the conditions for the reaction, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This includes properties like melting point, boiling point, solubility, density, refractive index, and specific rotation. Chemical properties might include acidity or basicity, reactivity with common reagents, and stability under various conditions.

Mechanism of Action

For biologically active compounds, the mechanism of action describes how the compound affects a living organism at the molecular level. It could involve binding to a specific protein, inhibiting an enzyme, or interacting with DNA.

Safety and Hazards

This includes information on the compound’s toxicity, flammability, and environmental impact. It also includes precautions for handling, storage, and disposal.